Cas no 1368346-22-8 (4-Oxooxane-3-carbonitrile)

4-Oxooxane-3-carbonitrile is a versatile heterocyclic compound featuring a tetrahydro-4H-pyran-4-one scaffold with a nitrile functional group at the 3-position. Its structure offers reactivity for diverse synthetic applications, including nucleophilic additions and cyclizations. The compound is valuable in pharmaceutical and agrochemical research as a building block for complex molecular frameworks.

4-Oxooxane-3-carbonitrile structure

Product Name:4-Oxooxane-3-carbonitrile

CAS No:1368346-22-8

MF:C₆H₇NO₂

MW:125.125281572342

CID:4594004

PubChem ID:82418875

Update Time:2025-06-17

4-Oxooxane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-oxooxane-3-carbonitrile
- 4-Oxooxane-3-carbonitrile
- Inchi： 1S/C6H7NO2/c7-3-5-4-9-2-1-6(5)8/h5H,1-2,4H2
- InChI Key： QFDMETKURRPUKW-UHFFFAOYSA-N
- SMILES： O1CCC(C(C#N)C1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 167
XLogP3: -0.5
Topological Polar Surface Area: 50.1

4-Oxooxane-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-100266-0.05g	4-oxooxane-3-carbonitrile	1368346-22-8	95%	0.05g	$259.0	2023-10-28
Enamine	EN300-100266-0.1g	4-oxooxane-3-carbonitrile	1368346-22-8	95%	0.1g	$386.0	2023-10-28
Enamine	EN300-100266-0.25g	4-oxooxane-3-carbonitrile	1368346-22-8	95%	0.25g	$552.0	2023-10-28
Enamine	EN300-100266-0.5g	4-oxooxane-3-carbonitrile	1368346-22-8	95%	0.5g	$870.0	2023-10-28
Enamine	EN300-100266-1.0g	4-oxooxane-3-carbonitrile	1368346-22-8	95%	1g	$1113.0	2023-06-10
Enamine	EN300-100266-2.5g	4-oxooxane-3-carbonitrile	1368346-22-8	95%	2.5g	$2185.0	2023-10-28
Enamine	EN300-100266-5.0g	4-oxooxane-3-carbonitrile	1368346-22-8	95%	5g	$3231.0	2023-06-10
Enamine	EN300-100266-10.0g	4-oxooxane-3-carbonitrile	1368346-22-8	95%	10g	$4791.0	2023-06-10
Enamine	EN300-100266-1g	4-oxooxane-3-carbonitrile	1368346-22-8	95%	1g	$1113.0	2023-10-28
Enamine	EN300-100266-5g	4-oxooxane-3-carbonitrile	1368346-22-8	95%	5g	$3231.0	2023-10-28